Cas no 955592-92-4 (N-1-(thiophene-2-carbonyl)-1,2,3,4-tetrahydroquinolin-6-yl-1,1'-biphenyl-4-carboxamide)

• Product Name: N-1-(thiophene-2-carbonyl)-1,2,3,4-tetrahydroquinolin-6-yl-1,1'-biphenyl-4-carboxamide
• CAS No: 955592-92-4
• MF: C₂₇H₂₂N₂O₂S
• MW: 438.540785312653
• CID: 5514403
• Update Time: 2025-07-12

N-1-(thiophene-2-carbonyl)-1,2,3,4-tetrahydroquinolin-6-yl-1,1'-biphenyl-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• [1,1'-Biphenyl]-4-carboxamide, N-[1,2,3,4-tetrahydro-1-(2-thienylcarbonyl)-6-quinolinyl]-
• N-1-(thiophene-2-carbonyl)-1,2,3,4-tetrahydroquinolin-6-yl-1,1'-biphenyl-4-carboxamide

• Inchi： 1S/C27H22N2O2S/c30-26(21-12-10-20(11-13-21)19-6-2-1-3-7-19)28-23-14-15-24-22(18-23)8-4-16-29(24)27(31)25-9-5-17-32-25/h1-3,5-7,9-15,17-18H,4,8,16H2,(H,28,30)
• InChI Key： FUJJCVHCRCANQL-UHFFFAOYSA-N
• SMILES： C1(C2=CC=CC=C2)=CC=C(C(NC2C=CC3=C(C=2)CCCN3C(C2SC=CC=2)=O)=O)C=C1

Additional information on N-1-(thiophene-2-carbonyl)-1,2,3,4-tetrahydroquinolin-6-yl-1,1'-biphenyl-4-carboxamide

N-1-(Thiophene-2-carbonyl)-1,2,3,4-tetrahydroquinolin-6-yl-1,1'-biphenyl-4-carboxamide (CAS No. 955592-92-4): An Overview of a Promising Compound in Medicinal Chemistry

N-1-(Thiophene-2-carbonyl)-1,2,3,4-tetrahydroquinolin-6-yl-1,1'-biphenyl-4-carboxamide (CAS No. 955592-92-4) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of thiophene-containing derivatives and exhibits a diverse range of biological activities, making it a subject of extensive research in both academic and industrial settings.

The chemical structure of N-1-(thiophene-2-carbonyl)-1,2,3,4-tetrahydroquinolin-6-yl-1,1'-biphenyl-4-carboxamide is characterized by the presence of a thiophene ring, a tetrahydroquinoline moiety, and a biphenyl carboxamide group. These structural elements contribute to its stability and biological activity. The thiophene ring is known for its electron-withdrawing properties and aromaticity, which can influence the compound's interactions with biological targets. The tetrahydroquinoline moiety is often associated with anti-inflammatory and antiviral activities, while the biphenyl carboxamide group can enhance the compound's solubility and bioavailability.

Recent studies have highlighted the potential of N-1-(thiophene-2-carbonyl)-1,2,3,4-tetrahydroquinolin-6-yl-1,1'-biphenyl-4-carboxamide in various therapeutic areas. One notable application is in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Research has shown that this compound can modulate key enzymes involved in the pathogenesis of these conditions, such as acetylcholinesterase (AChE) and butyrylcholinesterase (BuChE). By inhibiting these enzymes, the compound may help to improve cognitive function and slow disease progression.

In addition to its neuroprotective properties, N-1-(thiophene-2-carbonyl)-1,2,3,4-tetrahydroquinolin-6-yl-1,1'-biphenyl-4-carboxamide has also demonstrated promising antitumor activity. Preclinical studies have shown that it can inhibit the growth of various cancer cell lines by inducing apoptosis and disrupting cell cycle progression. The mechanism of action involves targeting multiple signaling pathways that are dysregulated in cancer cells, such as the PI3K/Akt/mTOR pathway and the MAPK/ERK pathway.

The pharmacokinetic properties of N-1-(thiophene-2-carbonyl)-1,2,3,4-tetrahydroquinolin-6-yl-1,1'-biphenyl-4-carboxamide have been extensively studied to optimize its therapeutic potential. Research has shown that the compound exhibits good oral bioavailability and a favorable pharmacokinetic profile. It is rapidly absorbed from the gastrointestinal tract and distributed throughout the body. The half-life of the compound is moderate, allowing for once-daily dosing in preclinical models.

To further enhance its therapeutic efficacy and safety profile, researchers are exploring various strategies for drug delivery and formulation. For example, nanoparticle-based delivery systems have been developed to improve the solubility and stability of N-1-(thiophene-2-carbonyl)-1,2,3,4-tetrahydroquinolin-6-yl-1,1'-biphenyl-4-carboxamide. These systems can protect the compound from degradation in the gastrointestinal tract and facilitate targeted delivery to specific tissues or organs.

Clinical trials are currently underway to evaluate the safety and efficacy of N-1-(thiophene-2-carbonyl)-1,2,3,4-tetrahydroquinolin-6-y-l1,-biphenyl--carboxamide in human subjects. Early results from phase I trials have shown that the compound is well-tolerated at various dose levels with no significant adverse effects reported. These findings provide a strong foundation for advancing the compound into later-stage clinical trials.

In conclusion, N--(thiophene--carbonyl)--tetrahydroquinolin--y-l,-biphenyl--carboxamide (CAS No. 955592--9) represents a promising candidate for the development of novel therapeutics in multiple disease areas. Its unique chemical structure and diverse biological activities make it an attractive target for further research and development. As more data become available from ongoing clinical trials and preclinical studies, it is likely that this compound will continue to play a significant role in advancing our understanding of disease mechanisms and improving patient outcomes.